N-([2,3'-bipyridin]-3-ylmethyl)-2-(naphthalen-1-yl)acetamide
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Description
N-([2,3'-bipyridin]-3-ylmethyl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C23H19N3O and its molecular weight is 353.425. The purity is usually 95%.
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Scientific Research Applications
Anti-Angiogenic Activity
N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a compound with structural relevance, has been identified as a potent inhibitor of aminopeptidase N (APN). This inhibition is crucial as APN plays a significant role in angiogenesis, the process of forming new blood vessels, which is a critical factor in tumor growth and metastasis. The compound exhibited potent APN activity inhibition with a K(i) value of 3.5 μM and inhibited the invasion of bovine aortic endothelial cells induced by basic fibroblast growth-factor at low micromolar concentrations, demonstrating its potential in anti-angiogenic therapy (Lee et al., 2005).
Organic Thermoelectric Materials
Research on fused lactam semiconducting polymers for thermoelectric and transistor applications has shown that reducing the central acene core size can lead to increased electron affinities, suggesting a more efficient solution doping process. This optimization is crucial for developing high-performance n-type organic thermoelectric materials. The study highlights the importance of molecular design in enhancing the thermoelectric performance of conjugated polymers, which can be critical in the development of energy-harvesting devices (Chen et al., 2020).
Anti-HIV Drug Design
A density functional theory study on acetamide derivatives, including those with structural similarities to N-([2,3'-bipyridin]-3-ylmethyl)-2-(naphthalen-1-yl)acetamide, explored their potential as anti-HIV drugs. The study focused on the local reactivity of these compounds, highlighting the importance of nitrogen atoms in the bond formation with biological molecules like tyrosine. This interaction is crucial for designing effective anti-HIV drugs, providing insights into the molecular mechanisms of drug action and the development of new therapeutic agents (Oftadeh et al., 2013).
Properties
IUPAC Name |
2-naphthalen-1-yl-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O/c27-22(14-18-8-3-7-17-6-1-2-11-21(17)18)26-16-20-10-5-13-25-23(20)19-9-4-12-24-15-19/h1-13,15H,14,16H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIBWFLAJMVCLCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=C(N=CC=C3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.